Cas no 747414-16-0 ((((4-(Prop-1-en-2-yl)-1,3-phenylene)bis(oxy))bis(methylene))dibenzene)

• Product Name: (((4-(Prop-1-en-2-yl)-1,3-phenylene)bis(oxy))bis(methylene))dibenzene
• CAS No: 747414-16-0
• MF: C₂₃H₂₂O₂
• MW: 330.419586658478
• CID: 844093
• PubChem ID: 24773359
• Update Time: 2025-08-05

(((4-(Prop-1-en-2-yl)-1,3-phenylene)bis(oxy))bis(methylene))dibenzene Chemical and Physical Properties

Names and Identifiers

• (((4-(Prop-1-en-2-yl)-1,3-phenylene)bis(oxy))bis(methylene))dibenzene
• (4-(Prop-1-en-2-yl)-1,3-phenylene)bis(oxy)bis(methylene)dibenzene
• 2,4-bis(benzyloxy)-1-isopropenylbenzene
• 2,4-bis(phenylmethoxy)-1-prop-1-en-2-ylbenzene
• Benzene, 1-(1-methylethenyl)-2,4-bis(phenylmethoxy)-
• 2,4-Bis(benzyloxy)-1-(prop-1-en-2-yl)benzene
• 2,4-bis-benzyloxy-1-isopropenylbenzene
• 2,4-bis-benzyloxy-1-isopropenyl-benzene
• 2-4-bis-benzyloxy-1-isopropenylbenzene
• AK127908
• KB-62829
• SureCN383126
• FT-0702651
• CS-M1285
• BMUQCXQKEZAKPW-UHFFFAOYSA-N
• A865807
• 1,1'-{[4-(Prop-1-en-2-yl)-1,3-phenylene]bis(oxymethylene)}dibenzene
• 747414-16-0
• SCHEMBL383126
• AKOS016013297
• XEB41416
• CS-13056
• DTXSID50647247
• DA-27339

• MDL： MFCD20264842
• Inchi： 1S/C23H22O2/c1-18(2)22-14-13-21(24-16-19-9-5-3-6-10-19)15-23(22)25-17-20-11-7-4-8-12-20/h3-15H,1,16-17H2,2H3
• InChI Key： BMUQCXQKEZAKPW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(C=CC=1C(=C)C)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 330.161979940g/mol
• Monoisotopic Mass: 330.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes